Cas no 4984-82-1 (Sodium cyclopentadienide)

• Product Name: Sodium cyclopentadienide
• CAS No: 4984-82-1
• MF: C₅H₅Na
• MW: 88.0829722881317
• MDL: MFCD00012161
• CID: 45454
• PubChem ID: 24858317
• Update Time: 2025-10-12

Sodium cyclopentadienide Chemical and Physical Properties

Names and Identifiers

• Sodium cyclopentadienide
• Cyclopentadienylsodium solution
• SODIUM CYCLOPENTADIENIDE, 2-3M IN THF
• sodium cyclopentadienylide
• Cyclopentadienylsodium
• Toluene
• FT-0694925
• NS00081957
• AKOS015918429
• OHUVHDUNQKJDKW-UHFFFAOYSA-N
• EINECS 225-636-8
• Sodium, 2,4-cyclopentadienide
• MFCD00012161
• SODIUM CYCLOPENTADIENIDE (2-3M IN THF)
• cyclopentadienyl sodium
• Cyclopenta-2,4-dien-1-ylsodium
• PDTZVKVFAJGNRV-UHFFFAOYSA-N
• cyclopenta-2,4-dienylsodium
• Sodium, 2,4-cyclopentadien-1-yl-
• sodium;cyclopenta-1,3-diene
• Q2632721
• 4984-82-1
• DTXSID9063665
• Sodium cyclopentadienylide, 2.0 M in THF

• MDL： MFCD00012161
• Inchi： 1S/C5H5.Na/c1-2-4-5-3-1;/h1-5H;/q-1;+1
• InChI Key： OHUVHDUNQKJDKW-UHFFFAOYSA-N
• SMILES： [Na+].[CH-]1C=CC=C1

Computed Properties

• Exact Mass: 88.02890
• Monoisotopic Mass: 88.029
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 23.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: White to gray or yellow powder
• Density: 0.938 g/mL at 25 °C
• Boiling Point: 41.5°Cat760mmHg
• Flash Point: Fahrenheit: 1.4 ° f < br / > Celsius: -17 ° C < br / >
• Water Partition Coefficient: Reacts with water.
• PSA: 0.00000
• LogP: 1.45020
• Sensitiveness: Air & Moisture Sensitive
• Color/Form: 2.4 M in THF
• Solubility: Reaction with water

Sodium cyclopentadienide Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225,H260,H314,H335
• Warning Statement： P210,P223,P231+P232,P261,P370+P378,P422
• Hazardous Material transportation number：UN 1993 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11-14/15-19-34-37-40
• Safety Instruction： S16; S26; S36/37/39; S45
• FLUKA BRAND F CODES：1-10
• Hazardous Material Identification：
• Risk Phrases：R11
• Packing Group：II
• Safety Term：4.3
• Storage Condition：2-8ºC
• Packing Group：II
• Hazard Level：4.3
• HazardClass：4.3
• PackingGroup：II
• TSCA：Yes

Additional information on Sodium cyclopentadienide

Introduction to Sodium cyclopentadienide (CAS No. 4984-82-1)

Sodium cyclopentadienide, with the chemical formula NaC₅H₅, is a significant organometallic compound widely utilized in synthetic chemistry and pharmaceutical research. This compound, identified by its unique CAS number 4984-82-1, has garnered considerable attention due to its versatile applications in forming complex molecular structures. Its role as a strong base and its ability to act as a ligand in coordination chemistry make it indispensable in the development of novel synthetic methodologies.

The reactivity of sodium cyclopentadienide stems from the cyclopentadienide anion (C₅H₅^-), which is highly nucleophilic and can readily participate in various organic transformations. This characteristic has made it a cornerstone in the synthesis of transition metal complexes, which are pivotal in catalytic processes. Recent advancements in the field have highlighted its utility in cross-coupling reactions, particularly in the pharmaceutical industry where such reactions are crucial for constructing biologically active molecules.

In recent years, researchers have been exploring novel applications of sodium cyclopentadienide in the realm of medicinal chemistry. Its ability to stabilize reactive intermediates and facilitate the formation of carbon-carbon bonds has opened new avenues for drug discovery. For instance, studies have demonstrated its effectiveness in synthesizing complex heterocyclic compounds, which are prevalent in many therapeutic agents. The compound's role in facilitating metal-catalyzed reactions has also been leveraged to develop more efficient synthetic routes for APIs (Active Pharmaceutical Ingredients).

The industrial significance of sodium cyclopentadienide (CAS No. 4984-82-1) extends beyond academic research. Its application in large-scale organic synthesis underscores its importance in the pharmaceutical and chemical industries. Companies specializing in fine chemicals have integrated this compound into their production processes to enhance yield and efficiency. Moreover, its use as a precursor in the synthesis of various metal complexes has implications for materials science, particularly in the development of catalysts for industrial applications.

From a mechanistic standpoint, the reactivity of sodium cyclopentadienide is governed by its interaction with transition metals, leading to the formation of stable organometallic intermediates. These intermediates are essential for facilitating a wide range of chemical transformations, including hydrogenation, oxidation, and coupling reactions. The compound's ability to act as a ligand has been particularly useful in designing catalysts that exhibit high selectivity and turnover numbers, which are critical parameters for industrial processes.

The safety profile of sodium cyclopentadienide is another aspect that merits attention. While it is not classified as a hazardous material under standard conditions, proper handling protocols must be followed to ensure safe usage. Storage conditions should be carefully controlled to prevent degradation, and exposure should be minimized through appropriate personal protective equipment (PPE). These measures are essential not only for protecting personnel but also for maintaining the integrity of the compound during storage and transport.

In conclusion, sodium cyclopentadienide, identified by its CAS number 4984-82-1, is a multifaceted compound with broad applications in synthetic chemistry and pharmaceutical research. Its role as a strong base and ligand has enabled significant advancements in organic synthesis and catalysis. As research continues to uncover new applications, the importance of this compound is likely to grow further, solidifying its position as a key player in modern chemical science.